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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hepatitis C virus (HCV) infection is a major global health concern, often leading to chronic liver

disease, cirrhosis, and hepatocellular carcinoma. The HCV non-structural protein 5B (NS5B),

an RNA-dependent RNA polymerase, is essential for the replication of the viral genome and

represents a key target for antiviral drug development. Nucleoside analogs that inhibit the

NS5B polymerase have been a cornerstone of effective HCV therapies. 2'-C-methyluridine is

a modified ribonucleoside that, like other 2'-C-methylated nucleosides, is anticipated to act as

an inhibitor of the HCV NS5B polymerase. This document provides detailed application notes

and protocols for the evaluation of 2'-C-methyluridine and its analogs in HCV replicon assays,

a standard cell-based system for studying HCV replication and screening antiviral compounds.

Mechanism of Action
2'-C-methylated nucleoside analogs, including 2'-C-methyluridine, function as chain-

terminating inhibitors of the HCV NS5B polymerase.[1][2] These compounds are administered

as nucleosides and must be anabolized within the host cell to their active 5'-triphosphate form.

This conversion is carried out by host cellular kinases. The resulting 2'-C-methyluridine
triphosphate acts as a competitive substrate for the natural nucleotide during viral RNA

synthesis. Once incorporated into the nascent RNA strand by the NS5B polymerase, the

presence of the 2'-C-methyl group sterically hinders the formation of the next phosphodiester

bond, thereby preventing further elongation of the RNA chain and halting viral replication.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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